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Introduction: 1-Methyl-1-propylpiperidinium bromide is a quaternary ammonium salt

belonging to the piperidinium class of ionic liquids. Ionic liquids are salts with melting points

below 100°C, exhibiting unique properties such as low volatility, high thermal stability, and

tunable physicochemical characteristics. These properties make them attractive for a wide

range of applications, including as electrolytes in energy storage devices, solvents in organic

synthesis and separation processes, and as active pharmaceutical ingredients.[1] This

technical guide provides a comprehensive review of the available scientific literature on 1-
Methyl-1-propylpiperidinium bromide, focusing on its synthesis, physicochemical properties,

applications, and safety.

Physicochemical Properties
1-Methyl-1-propylpiperidinium bromide is a white to almost white crystalline powder.[2] Its

fundamental physicochemical properties are summarized in the table below.
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Property Value Source

Molecular Formula C₉H₂₀BrN [2][3]

Molecular Weight 222.17 g/mol [2][3]

CAS Number 88840-42-0 [2][3]

Appearance
White to almost white

powder/crystal
[2]

Purity >98.0% (T) [2]

Topological Polar Surface Area 0 Å² [4]

Rotatable Bond Count 2 [4]

Synthesis of 1-Methyl-1-propylpiperidinium Bromide
A detailed experimental protocol for the synthesis of 1-Methyl-1-propylpiperidinium bromide
is not explicitly available in the reviewed literature. However, a general and widely used method

for the synthesis of analogous N-alkyl-N-methylpiperidinium halides is the quaternization of N-

methylpiperidine with an appropriate alkyl halide. The following is a representative experimental

protocol adapted from the synthesis of similar ionic liquids.[5]

Experimental Protocol: Generalized Synthesis
Materials:

N-methylpiperidine

1-Bromopropane

Anhydrous solvent (e.g., toluene, acetonitrile, or solvent-free)

Diethyl ether (for washing)

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://cymitquimica.com/products/3B-M1976/88840-42-0/1-methyl-1-propylpiperidinium-bromide/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-1-propylpiperidinium-bromide
https://cymitquimica.com/products/3B-M1976/88840-42-0/1-methyl-1-propylpiperidinium-bromide/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-1-propylpiperidinium-bromide
https://cymitquimica.com/products/3B-M1976/88840-42-0/1-methyl-1-propylpiperidinium-bromide/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-1-propylpiperidinium-bromide
https://cymitquimica.com/products/3B-M1976/88840-42-0/1-methyl-1-propylpiperidinium-bromide/
https://cymitquimica.com/products/3B-M1976/88840-42-0/1-methyl-1-propylpiperidinium-bromide/
https://www.chemscene.com/product/88840-42-0.html
https://www.chemscene.com/product/88840-42-0.html
https://www.benchchem.com/product/b1453552?utm_src=pdf-body
https://www.benchchem.com/product/b1453552?utm_src=pdf-body
https://patents.google.com/patent/EP2953930B1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1453552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve N-

methylpiperidine in the chosen anhydrous solvent. If performing a solvent-free synthesis,

place the N-methylpiperidine directly into the flask.

Slowly add a stoichiometric equivalent or a slight excess of 1-bromopropane to the flask.

Heat the reaction mixture to a temperature between 60-80°C and stir for 24-48 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC) or by the

precipitation of the product.

After the reaction is complete, cool the mixture to room temperature.

If the product has precipitated, it can be collected by filtration. If the product is an oil or

remains in solution, the solvent is removed under reduced pressure using a rotary

evaporator.

Wash the resulting crude product multiple times with diethyl ether to remove any unreacted

starting materials.

Dry the purified 1-Methyl-1-propylpiperidinium bromide under vacuum to remove any

residual solvent.
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Generalized Synthesis Workflow of 1-Methyl-1-propylpiperidinium Bromide
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Generalized synthesis workflow.

Spectral Data
Detailed experimental spectral data (NMR, IR, Mass Spectrometry) for 1-Methyl-1-
propylpiperidinium bromide are not readily available in the reviewed scientific literature. The
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following tables provide predicted data and expected characteristic signals based on the

molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Nucleus

Predicted Chemical

Shift (ppm)
Multiplicity Assignment

¹H ~0.9 Triplet -CH₃ (propyl)

¹H ~1.6 Multiplet -CH₂- (propyl)

¹H ~1.8 Multiplet
Piperidinium ring

protons

¹H ~3.1 Singlet -CH₃ (methyl)

¹H ~3.3 Multiplet

-CH₂-N⁺- (propyl) and

piperidinium ring

protons adjacent to

N⁺

¹³C ~11 Singlet -CH₃ (propyl)

¹³C ~17 Singlet -CH₂- (propyl)

¹³C ~22-25 Singlet
Piperidinium ring

carbons

¹³C ~48 Singlet -CH₃ (methyl)

¹³C ~60-65 Singlet

-CH₂-N⁺- (propyl) and

piperidinium ring

carbons adjacent to

N⁺

Infrared (IR) Spectroscopy
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Wavenumber (cm⁻¹) Vibration Type Functional Group

2800-3000 C-H stretch Alkyl groups

1450-1470 C-H bend Alkyl groups

1370-1390 C-H bend -CH₃ groups

Mass Spectrometry
The expected mass spectrum would show the molecular ion of the cation.

m/z Ion

142.16 [C₉H₂₀N]⁺

Applications
1-Methyl-1-propylpiperidinium bromide is primarily utilized in research and development as

an ionic liquid. Its applications are diverse and take advantage of its unique properties.

Electrochemistry: The related compound, 1-methyl-1-propylpiperidinium

bis(trifluoromethylsulfonyl)imide, has been investigated as a promising electrolyte base for

lithium batteries.[6] This suggests that the bromide salt could also have applications in

electrochemical devices, potentially as a bromine-complexing agent in flow batteries.[5]

Organic Synthesis: Ionic liquids are often used as "green" solvents in organic reactions due

to their low volatility and high thermal stability. 1-Methyl-1-propylpiperidinium bromide can

serve as a solvent and catalyst in various organic transformations.

Separation Processes: The tunable properties of ionic liquids make them suitable for use in

liquid-liquid extraction and other separation techniques.

Safety and Toxicology
The toxicological properties of 1-Methyl-1-propylpiperidinium bromide have not been

thoroughly investigated.[1] The available safety data sheets indicate that the substance is not

classified as hazardous according to GHS criteria.[3] However, it may cause respiratory
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irritation upon inhalation and may be harmful if swallowed.[1] It is recommended to handle this

compound with standard laboratory safety precautions, including the use of personal protective

equipment.

Biological Activity
While specific studies on the biological activity of 1-Methyl-1-propylpiperidinium bromide are

limited, research on the broader class of piperidinium-based ionic liquids has shown that some

possess antimicrobial properties. For instance, 1-dodecyl-1-methylpiperidinium bromide has

demonstrated synergistic antimicrobial activity with the antibiotic colistin against Gram-negative

bacteria.[7] The antimicrobial activity of these compounds is often related to the length of the

alkyl chain. The mechanism of action is thought to involve the disruption of bacterial cell

membranes.

Due to the lack of specific studies on the signaling pathways affected by 1-Methyl-1-
propylpiperidinium bromide, a signaling pathway diagram cannot be provided. Instead, a

generalized workflow for assessing the antimicrobial activity of ionic liquids is presented below.
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Workflow for Antimicrobial Activity Assessment

Preparation

Assay

Analysis
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Generalized workflow for antimicrobial assessment.

Conclusion
1-Methyl-1-propylpiperidinium bromide is a member of the piperidinium class of ionic liquids

with potential applications in various fields, particularly in electrochemistry and as a solvent in

organic synthesis. While its basic physicochemical properties are known, there is a notable lack

of detailed experimental data in the public domain, including specific synthesis protocols and

comprehensive spectral and toxicological characterization. Further research is needed to fully

elucidate the properties and potential applications of this compound. The exploration of its
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biological activities, building upon the findings for similar piperidinium salts, could also open up

new avenues for its use in the pharmaceutical and biomedical sectors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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